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Compound of Interest

Compound Name: Enrofloxacin hydrochloride

Cat. No.: B2429322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of enrofloxacin
hydrochloride in veterinary clinical trial protocols. The information is compiled from various

studies and is intended to guide researchers and professionals in designing and executing

clinical trials for this broad-spectrum fluoroquinolone antibiotic.

Mechanism of Action
Enrofloxacin hydrochloride acts by inhibiting bacterial DNA gyrase, a type II topoisomerase,

and topoisomerase IV.[1][2] These enzymes are essential for bacterial DNA replication,

transcription, repair, and recombination. By binding to the enzyme-DNA complex, enrofloxacin

stabilizes it, leading to breaks in the DNA and ultimately bacterial cell death.[3][4] This

mechanism of action is effective against a wide range of Gram-negative and Gram-positive

bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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